2-(2-Methoxyphenyl)phenol
Overview
Description
2-(2-Methoxyphenyl)phenol, also known as o-methoxyphenol, is a chemical compound that belongs to the family of phenols. It is a white crystalline powder that is soluble in organic solvents and slightly soluble in water. The chemical formula of o-methoxyphenol is C13H12O2, and its molecular weight is 200.24 g/mol. This compound is widely used in scientific research due to its unique properties and applications.
Scientific Research Applications
Anticancer Activity
2-methoxy-4-((4-methoxyphenilimino)-methyl)-phenol, a compound related to 2-(2-Methoxyphenyl)phenol, has been explored for its potential anticancer activity. Research conducted by Sukria et al. (2020) examined its effectiveness in inhibiting T47D breast cancer cells, though it displayed weak activity with an IC50 value of 353,038 μg/mL (Sukria et al., 2020).
Structural Studies
A study by Wallet et al. (1995) on 2'-Hydroxy-2-methoxychalcone, a compound closely related to 2-(2-Methoxyphenyl)phenol, discussed its crystal structure and molecular interactions (Wallet et al., 1995).
Synthesis and Characterization
Micheletti et al. (2020) synthesized 3,5-Dimethoxy-2-[(4-methoxyphenyl)diazenyl]phenol, a compound structurally similar to 2-(2-Methoxyphenyl)phenol, and provided a detailed analysis of its chemical structure (Micheletti et al., 2020).
Biomass Proxy in Pyrolysis
Vane and Abbott (1999) investigated methoxyphenols, including 2-methoxyphenol, as proxies for terrestrial biomass in pyrolysis studies. This research provides insight into chemical changes in lignin during hydrothermal alteration (Vane & Abbott, 1999).
Non-Linear Optical Material
Hijas et al. (2018) conducted a study on 2-methoxy-4(phenyliminomethyl)phenol, demonstrating its potential as a non-linear optical material due to its favorable molecular properties (Hijas et al., 2018).
Fluorescence in Bovine Serum Albumin Interaction
A study by Ghosh et al. (2016) examined the interaction of 2-methoxy-4-(((4-methoxyphenyl)imino)methyl)phenol with Bovine Serum Albumin (BSA), revealing insights into its fluorescence spectral properties (Ghosh et al., 2016).
Polymerization and Catalysis
Uyama et al. (1998) discussed the selective polymerization of a phenol derivative having a methacryl group, catalyzed by horseradish peroxidase, providing insights into its application in creating highly reactive polymers (Uyama et al., 1998).
properties
IUPAC Name |
2-(2-methoxyphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O2/c1-15-13-9-5-3-7-11(13)10-6-2-4-8-12(10)14/h2-9,14H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEBHAMMTQRXOJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=CC=CC=C2O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20467712 |
Source
|
| Record name | 2'-Methoxy[1,1'-biphenyl]-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20467712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methoxyphenyl)phenol | |
CAS RN |
3594-88-5 |
Source
|
| Record name | 2'-Methoxy[1,1'-biphenyl]-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20467712 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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